Cas no 1448077-24-4 (N-2-hydroxy-2-(thiophen-2-yl)ethyl-1-methyl-1H-imidazole-4-sulfonamide)

• Product Name: N-2-hydroxy-2-(thiophen-2-yl)ethyl-1-methyl-1H-imidazole-4-sulfonamide
• CAS No: 1448077-24-4
• MF: C₁₀H₁₃N₃O₃S₂
• MW: 287.35851931572
• CID: 5917421
• PubChem ID: 71806394
• Update Time: 2025-10-29

N-2-hydroxy-2-(thiophen-2-yl)ethyl-1-methyl-1H-imidazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-hydroxy-2-thiophen-2-ylethyl)-1-methylimidazole-4-sulfonamide
• 1448077-24-4
• F6436-0889
• N-[2-hydroxy-2-(thiophen-2-yl)ethyl]-1-methyl-1H-imidazole-4-sulfonamide
• AKOS024559138
• N-(2-hydroxy-2-(thiophen-2-yl)ethyl)-1-methyl-1H-imidazole-4-sulfonamide
• N-2-hydroxy-2-(thiophen-2-yl)ethyl-1-methyl-1H-imidazole-4-sulfonamide

• Inchi： 1S/C10H13N3O3S2/c1-13-6-10(11-7-13)18(15,16)12-5-8(14)9-3-2-4-17-9/h2-4,6-8,12,14H,5H2,1H3
• InChI Key： SJFFDVHUMRFAFX-UHFFFAOYSA-N
• SMILES： C1N(C)C=C(S(NCC(O)C2SC=CC=2)(=O)=O)N=1

Computed Properties

• Exact Mass: 287.03983363g/mol
• Monoisotopic Mass: 287.03983363g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 121Ų

Additional information on N-2-hydroxy-2-(thiophen-2-yl)ethyl-1-methyl-1H-imidazole-4-sulfonamide

Introduction to N-2-hydroxy-2-(thiophen-2-yl)ethyl-1-methyl-1H-imidazole-4-sulfonamide (CAS No. 1448077-24-4)

N-2-hydroxy-2-(thiophen-2-yl)ethyl-1-methyl-1H-imidazole-4-sulfonamide, identified by its CAS number 1448077-24-4, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in drug discovery and development. The presence of multiple functional groups, including a hydroxyl group, a thiophene ring, and a sulfonamide moiety, makes it a versatile candidate for further exploration in medicinal chemistry.

The compound's structure is built upon a core of 1-methylimidazole, which is a well-known scaffold in the pharmaceutical industry. The 4-sulfonamide group introduces a polar, negatively charged region, enhancing the compound's solubility in aqueous environments. This property is particularly advantageous for drug formulations that require good water solubility. Additionally, the hydroxyl and thiophene substituents contribute to the molecule's overall reactivity and binding affinity, making it a promising candidate for interaction with biological targets.

In recent years, there has been growing interest in the development of novel sulfonamide derivatives as therapeutic agents. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in N-2-hydroxy-2-(thiophen-2-yl)ethyl-1-methyl-1H-imidazole-4-sulfonamide may contribute to its unique pharmacological profile, making it a valuable asset in the search for new drugs.

One of the most exciting aspects of this compound is its potential as an inhibitor of key enzymes involved in disease pathways. For instance, studies have shown that sulfonamide derivatives can interact with enzymes such as dihydrofolate reductase (DHFR) and carbonic anhydrase (CA), which are implicated in various diseases. The structural features of N-2-hydroxy-2-(thiophen-2-yl)ethyl-1-methyl-1H-imidazole-4-sulfonamide suggest that it may exhibit inhibitory activity against these enzymes, thereby offering a new therapeutic approach.

The thiophene ring in the molecule is particularly noteworthy, as thiophene-based compounds have been extensively studied for their biological activities. Thiophenes are known to possess antimicrobial, anti-inflammatory, and antifungal properties, making them attractive candidates for drug development. The incorporation of a thiophene ring into the structure of N-2-hydroxy-2-(thiophen-2-yl)ethyl-1-methyl-1H-imidazole-4-sulfonamide may enhance its binding affinity to biological targets and improve its overall efficacy.

Recent research has also highlighted the importance of molecular diversity in drug discovery. Compounds like N-2-hydroxy-2-(thiophen-2-yl)ethyl-1-methyl-1H-imidazole-4-sulfonamide contribute to this diversity by introducing novel structural motifs that can be explored further. By synthesizing and evaluating such compounds, researchers can identify new leads for drug development and potentially overcome existing challenges associated with drug resistance.

The synthesis of N-2-hydroxy-2-(thiophen-2-yliethyl)-1-methyl-lH-imidazole-l-sulfonamide involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the hydroxyl group and the thiophene ring necessitates precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have made it possible to produce complex molecules like this one more efficiently than ever before.

In conclusion, N-(2-hydroxy-N-(thiophen-l(3H)-yl)ethanoyl)-l-methyI-lH-imidazoIe-l-sulfonylamlne, with its CAS number 144807724, represents a significant advancement in pharmaceutical chemistry. Its unique structure and functional groups make it a promising candidate for further research and development. As our understanding of disease mechanisms continues to grow, compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents.